Cas no 3914-47-4 (2-(Chloromethyl)-5-(2-methylpropyl)-1,3,4-oxadiazole)

• Product Name: 2-(Chloromethyl)-5-(2-methylpropyl)-1,3,4-oxadiazole
• CAS No: 3914-47-4
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• CID: 2664179
• PubChem ID: 53440894
• Update Time: 2024-02-29

2-(Chloromethyl)-5-(2-methylpropyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)-5-(2-methylpropyl)-1,3,4-oxadiazole
• 2-(Chloromethyl)-5-(2-methylpropyl)-1,3,4-oxadiazole

• Inchi： 1S/C7H11ClN2O/c1-5(2)3-6-9-10-7(4-8)11-6/h5H,3-4H2,1-2H3
• InChI Key： CPDGQEXQTVITAY-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C(CC(C)C)O1

Computed Properties

• Exact Mass: 174.0559907g/mol
• Monoisotopic Mass: 174.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles